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Compound of Interest

Compound Name: (-)-Tetrabenazine

Cat. No.: B3100974 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides immediate, essential safety and

logistical information for (-)-Tetrabenazine, including operational and disposal plans, to foster a

secure laboratory environment.

Personal Protective Equipment (PPE)
When handling (-)-Tetrabenazine, it is crucial to use appropriate personal protective equipment

to avoid personal contact, including inhalation and contact with skin and eyes.[1][2] The

following table summarizes the recommended PPE.
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PPE Category Recommendation Citations

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields. A

face shield may be necessary

for larger quantities or bulk

handling.

[1][2][3]

Skin Protection

Chemical-resistant gloves

(nitrile or low-protein, powder-

free latex) are recommended.

Consider double gloving.[1]

Wear a laboratory coat for

quantities up to 500 grams; for

larger amounts, a disposable

laboratory coat or coverall of

low permeability is advised.[1]

Protective shoe covers and

head covering should also be

used.[1] Impervious clothing is

recommended.

[1][2][3][4]

Respiratory Protection

A dust respirator should be

worn, particularly when there is

a risk of generating dust.[1] If

exposure limits are exceeded

or irritation is experienced, a

full-face respirator should be

used.[2]

[1][2]

Handling and Storage Procedures
Proper handling and storage are critical to maintain the integrity of (-)-Tetrabenazine and the

safety of laboratory personnel.

Handling:

Handle in a well-ventilated area.[2]
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Avoid all personal contact, including inhalation.[1]

Wear appropriate protective clothing.[1][2]

Avoid the formation of dust and aerosols.[2]

Use non-sparking tools to prevent fire from electrostatic discharge.[2]

Do not eat, drink, or smoke when using this product.[2][5]

Wash hands thoroughly after handling.[2][5]

Storage:

Store in original, tightly sealed containers in a dry, cool, and well-ventilated place.[1][2]

Keep away from foodstuff containers and incompatible materials, such as oxidizing agents.

[1][2]

(-)-Tetrabenazine is light-sensitive and should be stored accordingly.[1]

Spill Management and Disposal Plan
In the event of a spill, immediate and appropriate action is necessary to contain and clean up

the material safely.

Spill Cleanup:

Minor Spills:

Avoid breathing dust and contact with skin and eyes.[1]

Wear protective clothing, gloves, safety glasses, and a dust respirator.[1]

Use dry clean-up procedures and avoid generating dust.[1] You can dampen the material

with water to prevent dusting before sweeping.[1]

Vacuuming with a HEPA-filtered vacuum cleaner is also recommended.[1]
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Place the collected material in suitable, closed containers for disposal.[1][2]

Major Spills:

Clear the area of all personnel and move upwind.[1]

Alert emergency responders and inform them of the location and nature of the hazard.[1]

Disposal:

All waste, including contaminated materials and empty containers, must be handled in

accordance with local, state, and federal regulations.[1][6]

Disposal options include removal to a licensed chemical destruction plant or controlled

incineration with flue gas scrubbing.[2]

Do not allow the chemical to enter drains or sewer systems.[2]

Quantitative Toxicity Data
The following table summarizes available quantitative toxicity data for (-)-Tetrabenazine. It is

important to note that one source indicated no established Occupational Exposure Limits

(OELs).[1]

Metric Value Species Route Citation

LD50 550 mg/kg Mouse Oral [1]

LD50 250 mg/kg Mouse Intraperitoneal [1]

LD50 400 mg/kg Mouse Subcutaneous [1]

LD50 150 mg/kg Mouse Intravenous [1]

TDLo 40 mg/kg Mouse Intraperitoneal [1]

TDLo 32 mg/kg Mouse Intraperitoneal [1]

LD50: Lethal Dose, 50%. The dose that is lethal to 50% of the tested population. TDLo: Toxic

Dose Low. The lowest dose of a substance introduced by any route, other than inhalation, over
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any given period of time, and reported to produce any toxic effect in humans, or to produce

tumorigenic or reproductive effects in animals.

Experimental Workflow: Chemical Spill Response
The following diagram illustrates the step-by-step workflow for responding to a chemical spill of

(-)-Tetrabenazine.
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Caption: Workflow for (-)-Tetrabenazine Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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